Cas no 2229401-46-9 (2-hydroxy-2-methyl-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid
• CAS No: 2229401-46-9
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 5842425
• PubChem ID: 165760557
• Update Time: 2025-06-11

2-hydroxy-2-methyl-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid
• 2229401-46-9
• EN300-2007263
• 2-hydroxy-2-methyl-3-[4-(trifluoromethyl)pyridin-3-yl]propanoic acid

• Inchi： 1S/C10H10F3NO3/c1-9(17,8(15)16)4-6-5-14-3-2-7(6)10(11,12)13/h2-3,5,17H,4H2,1H3,(H,15,16)
• InChI Key： MMVRWPWRURUPHC-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1CC(C(=O)O)(C)O)(F)F

Computed Properties

• Exact Mass: 249.06127767g/mol
• Monoisotopic Mass: 249.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-hydroxy-2-methyl-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid

Introduction to 2-hydroxy-2-methyl-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid (CAS No. 2229401-46-9)

2-hydroxy-2-methyl-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229401-46-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyridine core substituted with hydroxymethyl, methyl, and trifluoromethyl groups, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2-hydroxy-2-methyl-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of a hydroxyl group at the 2-position and a trifluoromethyl group at the 4-position of the pyridine ring introduces both polar and electron-withdrawing characteristics, which can influence its interactions with biological targets. Additionally, the propanoic acid moiety at the 3-position provides a site for further chemical modification, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can modulate various cellular processes, including enzyme inhibition, receptor binding, and signal transduction pathways. The specific substitution pattern in 2-hydroxy-2-methyl-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid makes it a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more intricate molecules. Researchers have leveraged its reactive sites to develop novel analogs with enhanced pharmacological properties. For instance, modifications at the hydroxymethyl and carboxylic acid positions have been explored to improve solubility, metabolic stability, and target specificity. These efforts align with the broader trend in medicinal chemistry toward rational drug design, where structural modifications are guided by computational modeling and experimental data.

The trifluoromethyl group is particularly noteworthy in 2-hydroxy-2-methyl-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid, as it is frequently employed in drug development due to its ability to enhance metabolic stability and binding affinity. This moiety disrupts hydrogen bonding interactions while simultaneously increasing lipophilicity, making it an attractive feature for optimizing pharmacokinetic profiles. The combination of these effects suggests that derivatives of this compound may exhibit improved bioavailability and prolonged half-life compared to their unsubstituted counterparts.

Recent advancements in synthetic methodologies have further facilitated the exploration of 2-hydroxy-2-methyl-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid as a starting material. Transition-metal-catalyzed reactions, such as cross-coupling and hydrogenation processes, have enabled efficient construction of complex pyridine derivatives. These techniques have been instrumental in generating libraries of compounds for high-throughput screening (HTS), allowing researchers to rapidly identify hits with desirable biological activity.

The pharmaceutical industry has been particularly keen on exploring pyridine-based scaffolds due to their versatility and well-documented efficacy in treating a wide range of diseases. 2-hydroxy-2-methyl-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid fits within this paradigm as a versatile precursor for drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. Its structural features provide a foundation for designing molecules that can interact with biological targets in multiple ways, potentially leading to synergistic therapeutic effects.

In academic research, this compound has been utilized as a model system to study the influence of substituents on molecular properties such as solubility, permeability, and binding affinity. Computational studies have played a crucial role in predicting how modifications at specific positions will affect these properties, guiding experimental efforts toward more effective drug candidates. Such interdisciplinary approaches highlight the importance of integrating synthetic chemistry with computational biology to accelerate drug discovery.

The synthesis of 2-hydroxy-2-methyl-3-4-(trifluoromethyl)pyridin-3-ylopropanoic acid itself presents interesting challenges due to its complex substitution pattern. However, modern synthetic strategies have made it increasingly accessible to medicinal chemists. Techniques such as multi-step organic synthesis combined with automated purification methods have streamlined the production process, allowing for larger-scale preparations needed for preclinical studies.

As interest in fluorinated compounds continues to grow, CAS No. 2229401 - 46 - 9 will likely remain a subject of intense research focus. The unique interplay between electronic and steric effects induced by fluorine atoms makes fluorinated pyridines particularly valuable in medicinal chemistry. Future studies may explore additional derivatives to uncover novel mechanisms of action or improve upon existing therapies.

The broader implications of this research extend beyond individual drug candidates. The development of efficient synthetic routes for complex molecules like 2-hydroxy--methyl--m--4-trifluoromethyipyridin--m--ylpropanoic acid contributes to the advancement of synthetic methodologies that can be applied across various disciplines within chemical biology. These advancements ultimately aim to reduce costs associated with drug development while improving success rates through more targeted approaches.